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Compound of Interest

Compound Name: 4-Phenacyloxybenzoic acid

Cat. No.: B15194602 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 4-Phenacyloxybenzoic acid is

not readily available in public databases. The following information is compiled from data on the

closely related compound, 4-Phenoxybenzoic acid, and general principles of laboratory safety

for handling similar chemical substances. Researchers, scientists, and drug development

professionals should handle 4-Phenacyloxybenzoic acid with caution and perform a thorough

risk assessment before use.

Chemical Identification and Properties
This section outlines the known physical and chemical properties of 4-Phenoxybenzoic acid,

which is structurally similar to 4-Phenacyloxybenzoic acid. These values should be

considered as estimates.
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Property Value Source

Molecular Formula C13H10O3 [1]

Molecular Weight 214.22 g/mol [1]

Melting Point 163-165 °C [2]

Boiling Point (estimated) 314.35 °C [2]

Appearance
White to slightly yellow

crystalline powder
[2]

Solubility
Very faint turbidity in hot

methanol
[2]

pKa (at 25°C) 4.57 [2]

Hazard Identification and Classification
Based on data for 4-Phenoxybenzoic acid, the following hazard classifications are likely

applicable.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]
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May cause respiratory irritation.[1]

First-Aid Measures
In the event of exposure, follow these first-aid protocols.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.
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Wear appropriate personal protective equipment (PPE).

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Experimental Protocols
While specific experimental protocols for 4-Phenacyloxybenzoic acid are not available, the

following general procedures should be followed when handling this or similar powdered

chemical compounds in a research setting.

Weighing and Dispensing Protocol
Preparation:

Ensure the chemical balance is clean, calibrated, and located in a draft-free area or a

balance enclosure.

Don appropriate PPE: safety glasses or goggles, a lab coat, and nitrile gloves.

Have a designated waste container for contaminated weighing paper and spatulas.

Procedure:

Place a clean, appropriately sized weighing paper or boat on the balance pan and tare the

balance.

Carefully use a clean spatula to transfer the desired amount of 4-Phenacyloxybenzoic
acid onto the weighing paper. Avoid creating dust clouds.

If weighing a small amount, it is advisable to add the powder to a tared vial to minimize

loss.

Once the desired weight is obtained, securely close the stock container.
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Clean the spatula and the area around the balance. Dispose of any contaminated

materials in the designated waste container.

Preparation of a Stock Solution
Preparation:

Work within a chemical fume hood.

Select a suitable solvent (e.g., methanol, based on the solubility data of the analogue).

Have the calculated amount of solvent ready in a graduated cylinder or other appropriate

measuring vessel.

Use a volumetric flask for accurate concentration preparation.

Procedure:

Transfer the weighed 4-Phenacyloxybenzoic acid into the volumetric flask.

Add a small amount of the chosen solvent to dissolve the powder. Gentle swirling or

sonication may be required.

Once the solid is completely dissolved, add the remaining solvent to the calibration mark

of the volumetric flask.

Cap the flask and invert it several times to ensure a homogenous solution.

Label the flask with the chemical name, concentration, solvent, date of preparation, and

your initials.

Visualizations
The following diagrams illustrate standard laboratory safety workflows relevant to the handling

of chemical compounds like 4-Phenacyloxybenzoic acid.
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Standard Laboratory Chemical Handling Workflow
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Decision-Making Workflow for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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